Sarin.

• CAS No.: 107-44-8
• Product Name: Sarin.
• Molecular Formula: C4H10FO2P
• Molecular Weight: 140.09 g/mol
• IUPAC Name: 2-[fluoro(methyl)phosphoryl]oxypropane
• Standard InChI: InChI=1S/C4H10FO2P/c1-4(2)7-8(3,5)6/h4H,1-3H3
• Standard InChIKey: DYAHQFWOVKZOOW-UHFFFAOYSA-N
• SMILES: CC(C)OP(=O)(C)F
• Canonical SMILES: CC(C)OP(=O)(C)F
• Boiling Point: 297 °F at 760 mm Hg (EPA, 1998); 147.0 °C; 147 °C at 760 mm Hg; 56 °C at 16 mm Hg
• Colorform: Liquid; Colorless transparent liquid
• Density: 1.1 at 68 °F (EPA, 1998); 1.0887 g/mL at 25 °C
• Flash Point: Non-flammable (EPA, 1998)
• Melting Point: -71 °F (EPA, 1998); -57.0 °C; -57 °C
• Physical Description: Sarin appears as a colorless, odorless liquid. Almost no odor in pure state. Used as a quick-acting military chemical nerve agent. Chemical warfare agent.; Clear, colorless liquid.
• Description: Sarin appears as a colorless, odorless liquid. Almost no odor in pure state. Used as a quick-acting military chemical nerve agent. Chemical warfare agent.; Nerve agents GA (tabun), GB (sarin), GD (soman), and VX are manufactured compounds. The G-type agents are clear, colorless, tasteless liquids miscible in water and most organic solvents. GB is odorless and is the most volatile nerve agent. GA has a slightly fruity odor, and GD has a slight camphor-like odor. VX is a clear, amber-colored odorless, oily liquid. It is miscible with water and dissolves in all solvents. VX is the least volatile nerve agent. Most of the nerve agents were originally produced in a search for insecticides, but because of their toxicity, they were evaluated for military use. Nerve agents have been used in wars and by terrorists. They are known to be stored by several nations, including the United States.; Isopropyl methylphosphonofluoridate is a phosphinic ester that is the isopropyl ester of methylphosphonofluoridic acid. It is a phosphinic ester and a fluorine molecular entity.
• Shelf Life: Unstable in the presence of water.; Fairly stable in steel containers at 65 °C. Stability improves with increasing purity.
• Solubility: 7.14 M; Miscible with water /1X10+6 mg/L at 25 °C /
• Synonyms: Gas, Sarin; o Isopropylmethyl Phosphonofluoridate; o-Isopropylmethyl Phosphonofluoridate; ortho Isopropylmethyl Phosphonofluoridate; ortho-Isopropylmethyl Phosphonofluoridate; Phosphonofluoridate, o-Isopropylmethyl; Phosphonofluoridate, ortho-Isopropylmethyl; Sarin; Sarin Gas
• Vapor Density: 4.86 (EPA, 1998) (Relative to Air); 4.86 (Air = 1)
• Vapor Pressure: 2.9 mm Hg at 77 °F (EPA, 1998); 2.86 mmHg; 2.86 mm Hg at 25 °C
• PubChem Compound: 7871
• Last Modified: Nov 11 2021